Cas no 2229180-39-4 ((2-methoxy-4-methylphenyl)methanesulfonamide)

• Product Name: (2-methoxy-4-methylphenyl)methanesulfonamide
• CAS No: 2229180-39-4
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6212867
• PubChem ID: 165660768
• Update Time: 2025-06-10

(2-methoxy-4-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-4-methylphenyl)methanesulfonamide
• 2229180-39-4
• EN300-2003529

• Inchi： 1S/C9H13NO3S/c1-7-3-4-8(6-14(10,11)12)9(5-7)13-2/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： YVBJHYKPALZJFG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1OC)(N)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on (2-methoxy-4-methylphenyl)methanesulfonamide

Comprehensive Overview of (2-methoxy-4-methylphenyl)methanesulfonamide (CAS No. 2229180-39-4): Properties, Applications, and Industry Insights

(2-methoxy-4-methylphenyl)methanesulfonamide (CAS No. 2229180-39-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonamide-based structure. As a derivative of methanesulfonamide, this compound features a 2-methoxy-4-methylphenyl group, which enhances its potential for targeted biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in modulating enzyme functions or as a building block for novel therapeutics.

The compound's molecular formula, C₉H₁₃NO₃S, reflects its balanced hydrophobicity and polarity, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing selective kinase inhibitors, a hot topic in oncology research. With the growing demand for small-molecule drugs, (2-methoxy-4-methylphenyl)methanesulfonamide has emerged as a candidate for fragment-based drug design (FBDD) approaches.

From a synthetic chemistry perspective, the methanesulfonamide moiety offers excellent stability and hydrogen-bonding capabilities. This aligns with current trends in medicinal chemistry optimization, where researchers prioritize compounds with improved metabolic stability. The 4-methyl substitution on the aromatic ring further contributes to enhanced lipophilicity, addressing common challenges in blood-brain barrier penetration—a frequent search query among neuropharmacology professionals.

Analytical characterization of CAS No. 2229180-39-4 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both trending topics in analytical chemistry forums. The compound's purity profile is crucial for regulatory compliance, especially in Good Manufacturing Practice (GMP) environments—a key concern for pharmaceutical manufacturers.

In agrochemical applications, the (2-methoxy-4-methylphenyl) group demonstrates potential for developing novel plant growth regulators. This aligns with sustainable agriculture trends, where precision chemicals are replacing broad-spectrum agents. Industry reports suggest growing interest in such target-specific compounds to minimize environmental impact—a frequent discussion point in ESG (Environmental, Social, and Governance) circles.

Storage and handling recommendations for (2-methoxy-4-methylphenyl)methanesulfonamide emphasize standard laboratory protocols. The compound's stability under ambient conditions makes it suitable for high-throughput screening workflows, a dominant theme in modern drug discovery. Its compatibility with automated synthesis platforms further enhances its appeal to pharmaceutical developers investing in Industry 4.0 technologies.

Patent literature reveals increasing claims involving derivatives of CAS No. 2229180-39-4, particularly in IP (Intellectual Property)-driven markets. This reflects the compound's strategic value in biopharmaceutical innovation, another trending search term among R&D professionals. The methoxy-methyl substitution pattern appears frequently in recent drug candidates, validating its pharmacological relevance.

Environmental fate studies indicate that (2-methoxy-4-methylphenyl)methanesulfonamide undergoes predictable degradation pathways, addressing growing concerns about API (Active Pharmaceutical Ingredient) persistence in ecosystems. This positions the compound favorably in the context of green chemistry principles, a major focus area for regulatory bodies worldwide.

From a commercial standpoint, suppliers are noting increased demand for CAS No. 2229180-39-4 in contract research organizations (CROs) and academic labs. The compound's structure-optimization potential makes it valuable for hit-to-lead programs, a critical phase in drug development frequently searched by medicinal chemists.

Future research directions may explore the compound's applicability in PROTAC (Proteolysis Targeting Chimera) technology—an emerging field in targeted protein degradation. The sulfonamide group's ability to engage with E3 ubiquitin ligases could unlock new therapeutic modalities, aligning with investor interest in next-generation therapeutics.